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Compound of Interest

Compound Name: Mevinic acid

Cat. No.: B1219033

Essential Safety and Handling Guide for Mefenamic
Acid

Note: The following information pertains to Mefenamic acid (CAS-No: 61-68-7). No safety data
was found for "Mevinic acid," and it is presumed that this was a typographical error.

This guide provides essential safety protocols and logistical plans for researchers, scientists,
and drug development professionals handling Mefenamic acid. Adherence to these procedures
Is critical for ensuring a safe laboratory environment.

Hazard Identification and Classification

Mefenamic acid is classified as harmful if swallowed.[1][2][3][4] It may also cause respiratory
tract and skin irritation.[1] Laboratory experiments have indicated potential teratogenic effects.

[1]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1219033?utm_src=pdf-interest
https://www.benchchem.com/product/b1219033?utm_src=pdf-body
http://chem.pharmacy.psu.ac.th/chemical/msds/mefenamic_acid(1).pdf
https://www.spectrumchemical.com/media/sds/M1117_AGHS.pdf
https://aksci.com/sds/F912_SDS.pdf
https://www.echemi.com/sds/mefenamic-acid-temppid160705011476.html
http://chem.pharmacy.psu.ac.th/chemical/msds/mefenamic_acid(1).pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/mefenamic_acid(1).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Hazard Statement

Classification

H302

Harmful if swallowed[1][2][3][4]

Potential Hazard

May cause respiratory tract irritation[1]

Potential Hazard

May cause skin irritation[1]

Potential Hazard

May be harmful if absorbed through the skin[1]

Potential Hazard

Laboratory experiments have shown teratogenic
effects[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the minimum required PPE for handling Mefenamic acid.
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Specifications and Best

Body Part Required PPE .
Practices
Safety glasses with side- Must conform to EN166 (EU)
shields or chemical safety or NIOSH (US) standards.[1][6]
Eyes/Face goggles.[1][5][6] A face shield Always wear safety glasses or
may be necessary for splash goggles beneath a face shield.
hazards.[5][7][8] [5]
Gloves must be inspected for
leaks or holes before use.[1][9]
Chemical-resistant gloves Use proper glove removal
Hands (e.g., nitrile or butyl rubber).[1] technique to avoid skin contact
[81[9][10] with the outer surface.[1][2]
Wash and dry hands after
handling.[1]
Laboratory coat.[5][7][9] Alab coat is the minimum
Body Consider an impervious apron required protection.[5][9] Work

when transferring larger

quantities.[9]

clothes should be laundered

separately.[11]

Respiratory

Required when dusts are
generated.[12] Use in a well-

ventilated area.[11]

Operations should be
performed in adequately
ventilated areas.[9] Provide
appropriate exhaust ventilation

where dust is formed.[1]

Operational Plan: Handling and Storage

Handling Protocol:

e Preparation:

o Ensure all necessary PPE is available and in good condition.[9]

o Verify that an eyewash station and safety shower are accessible.[13]
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o Work in a well-ventilated area, preferably a fume hood, especially when handling powders
to avoid dust formation.[1][11]

e During Handling:
o Avoid all personal contact, including inhalation of dust.[11]
o Do not eat, drink, or smoke in the handling area.[2][3][11][14]

o Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][2]
[31[14]

e Post-Handling:
o Securely seal containers when not in use.[6][11]
o Decontaminate work surfaces.

o Dispose of contaminated gloves and other waste in accordance with disposal procedures.

[1]

Storage Protocol:
e Store in a cool, dry, and well-ventilated place.[1][6][11]
o Keep containers tightly closed to prevent contamination and leakage.[1][6][11][12]
o Store away from incompatible materials and foodstuff containers.[11]
Emergency and Disposal Plan
Spill Management:
e Minor Spills:

o Wear appropriate PPE.

o Avoid generating dust.[11]
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o Sweep or vacuum up the spilled solid and place it in a suitable, closed container for
disposal.[1][11]

o Clean the spill area with soap and water.[11]

e Major Spills:
o Evacuate the area and alert emergency responders.[11]
o Prevent the spill from entering drains or waterways.[1][11]

First Aid Measures:

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention.[1]
[3][14][15]

Remove contaminated clothing. Wash the
) affected area with soap and plenty of water for
Skin Contact . . Lo
at least 15 minutes. Seek medical attention if

irritation persists.[1][3][6][15]

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek medical attention.[1][3][14][15]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , - .
unconscious person. Call a physician or poison

control center immediately.[1][2][3][15]

Disposal Plan:

o Dispose of Mefenamic acid and any contaminated materials in accordance with local, state,
and federal regulations.[2][14]
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e Do not allow the product to enter drains.[1][6]

» Waste should be placed in suitable, closed containers for disposal.[1][6]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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